3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11F3N4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-(3-methylphenyl)-6-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11F3N4S/c1-10-3-2-4-12(9-10)14-21-22-16-24(14)23-15(25-16)11-5-7-13(8-6-11)17(18,19)20/h2-9H,1H3
• InChI Key: FWGBHVNJZSWFSQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)C(F)(F)F
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)C(F)(F)F

Description

3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of triazolothiadiazole derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine, which can have various physiological effects.
Biochemical and Physiological Effects:
3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have various biochemical and physiological effects. For example, it has been shown to exhibit antimicrobial activity against various bacterial and fungal strains. It has also been found to possess potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to possess anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities. This compound can be used in various scientific research areas, including drug discovery, enzyme inhibition studies, and antimicrobial and anticancer drug development. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the research on 3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Another direction is to develop more potent derivatives of this compound with enhanced biological activities. Additionally, future studies can focus on the potential applications of this compound in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation.

Synthesis Methods

The synthesis of 3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through a multistep reaction. The first step involves the reaction of 4-(trifluoromethyl)phenylhydrazine with 3-methylbenzoyl chloride to form the intermediate 3-methyl-N-(4-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-5-carboxamide. This intermediate is then reacted with thiourea to form the final product, 3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(3-Methylphenyl)-6-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. This compound has also been shown to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. Due to its diverse biological activities, this compound has potential applications in various scientific research areas, including drug discovery, enzyme inhibition studies, and antimicrobial and anticancer drug development.